Ethyl 2-isopropyl-2H-1,2,3-triazole-4-carboxylate

• Molecular Formula: C8H13N3O2
• Molecular Weight: 183.21 g/mol
• IUPAC Name: ethyl 2-propan-2-yltriazole-4-carboxylate
• InChI: InChI=1S/C8H13N3O2/c1-4-13-8(12)7-5-9-11(10-7)6(2)3/h5-6H,4H2,1-3H3
• InChI Key: JYTIMJCIHSEHLA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(N=C1)C(C)C

Description

Ethyl 2-isopropyl-2H-1,2,3-triazole-4-carboxylate is a useful research compound. Its molecular formula is C8H13N3O2 and its molecular weight is 183.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl 2H-1,2,3-triazole-4-carboxylate (1 g), potassium carbonate (1.76 g) and 2-iodopropane (1.27 ml) in dry acetonitrile (20 ml) was stirred at 50-60° C. under nitrogen for 2 h. Further 2-iodopropane (0.70 ml) was added and the mixture stirred at 50-60° C. under nitrogen for 16 h. After cooling to room temperature, the mixture was filtered through a 2 g SPE-Silica column with ethyl acetate and the filtrate concentrated in vacuo, Purification of the residue by chromatography on silica gel (70 g silica cartridge), eluting with a gradient of 0-25% ethyl acetate in cyclohexane over 40 min gave the title compound (670 mg) as a colourless oil.